Cas no 1261907-45-2 (3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261907-45-2
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• MDL: MFCD18323153
• CID: 2762662
• PubChem ID: 53228974
• Update Time: 2025-04-21

3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID10692354
• MFCD18323153
• 2-Methoxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 1261907-45-2
• 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 2-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323153
• Inchi： 1S/C18H19NO5S/c1-24-17-12-14(18(20)21)6-9-16(17)13-4-7-15(8-5-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key： HPLNFVQERPSPRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CC=2OC)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 361.09839388Da
• Monoisotopic Mass: 361.09839388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų